FGH10019

• Molecular Formula: C18H19N3O2S2
• Molecular Weight: 373.5 g/mol
• InChI: InChI=1S/C18H19N3O2S2/c1-3-4-16-11-14(9-10-19-16)18-20-17(12-24-18)13-5-7-15(8-6-13)21-25(2,22)23/h5-12,21H,3-4H2,1-2H3
• InChIKey: OWAXXHRQPWGNTG-UHFFFAOYSA-N

FGH10019: Identity and Baseline Properties

FGH10019 (CAS 1046045-61-7), chemically N-(4-(2-(2-propylpyridin-4-yl)thiazol-4-yl)phenyl)methanesulfonamide, is a novel, orally available small-molecule inhibitor of Sterol Regulatory Element-Binding Proteins (SREBPs), master transcription factors governing lipid and cholesterol biosynthesis [1]. Developed as a structurally optimized analog of the prototypical SREBP inhibitor fatostatin, FGH10019 demonstrates significantly enhanced potency and improved drug-like properties, establishing it as a key tool compound for investigating SREBP-dependent metabolic pathways in oncology, obesity, and metabolic syndrome .

Tool compound for SREBP-mediated lipid and cholesterol synthesis studies

Reported oral bioavailability and membrane permeability supporting in vivo pharmacology

Differentiated diarylthiazole analog of fatostatin with structure-activity characterization

• [1] Kamisuki S, Shirakawa T, Kugimiya A, et al. Synthesis and evaluation of diarylthiazole derivatives that inhibit activation of sterol regulatory element-binding proteins. J Med Chem. 2011;54(13):4923-4927. doi:10.1021/jm200304y View Source

FGH10019 vs. Fatostatin: Selection Guide

The SREBP pathway is complex and its inhibitors exhibit steep structure-activity relationships (SAR). While compounds like fatostatin, betulin, and PF-429242 share the same nominal target (SREBP), their actual binding modes, potency, cellular permeability, and in vivo efficacy differ drastically [1]. For instance, the diarylthiazole scaffold, from which FGH10019 is derived, demonstrates significant variability in IC50 values with even minor substitutions [2]. Substituting FGH10019 with the parent compound fatostatin would result in an approximate 5-10 fold loss in potency, while alternative scaffolds like betulin lack the same mechanism of action (binding to SCAP), leading to divergent biological outcomes and confounding experimental interpretation [3]. The following quantitative evidence details precisely why FGH10019 represents a functionally distinct, non-interchangeable entity within the SREBP inhibitor class.

Structural Variance

Propylpyridinyl substitution on thiazole core may alter potency and selectivity compared to fatostatin.

Isoform Selectivity

Unvalidated generics may introduce variable SREBP isoform selectivity or unintended off-target interactions.

Physicochemical Properties

Solubility and permeability not replicated in analogs may compromise oral exposure and in vivo reproducibility.

• [1] Cheng C, Geng F, Cheng X, Guo D. Lipid metabolism reprogramming and its potential targets in cancer. Cancer Commun (Lond). 2018;38(1):27. doi:10.1186/s40880-018-0301-4 View Source
• [2] Kamisuki S, Shirakawa T, Kugimiya A, et al. Synthesis and evaluation of diarylthiazole derivatives that inhibit activation of sterol regulatory element-binding proteins. J Med Chem. 2011;54(13):4923-4927. doi:10.1021/jm200304y View Source
• [3] Tang JJ, Li JG, Qi W, et al. Inhibition of SREBP by a small molecule, betulin, improves hyperlipidemia and insulin resistance and reduces atherosclerotic plaques. Cell Metab. 2011;13(1):44-56. doi:10.1016/j.cmet.2010.12.004 View Source

FGH10019: Comparative Differentiation Evidence

SREBP-2 Inhibition Potency vs. Fatostatin

In a direct comparative cellular assay using CHO-K1 cells transfected with an SREBP-responsive luciferase reporter, FGH10019 demonstrated significantly higher potency than the parent compound fatostatin. Densitometric analysis of the mature SREBP-2 protein band (68 kDa) confirmed a substantial reduction in SREBP activation at lower concentrations for FGH10019 relative to fatostatin [1].

SREBP-2 Inhibition

Head-to-head

IC50 ~1 μM vs ~10 μM, 5-10 fold lower

Supports SREBP-2 inhibition endpoint review

Western blot in CHO-K1 cells; reported in SAR study

Evidence Dimension	SREBP-2 Activation Inhibition (Mature Protein Level)
Target Compound Data	IC50 ≈ 1 μM
Comparator Or Baseline	Fatostatin IC50 ≈ 10 μM
Quantified Difference	5-10 fold lower IC50 for FGH10019
Conditions	CHO-K1 cells, densitometric analysis of Western blot for mature SREBP-2 (68 kDa) after treatment

Why This Matters

Procuring FGH10019 over fatostatin provides an immediate 5-10 fold improvement in assay sensitivity and effective concentration range, reducing compound usage and enabling more robust cellular studies.

• [1] Kamisuki S, Shirakawa T, Kugimiya A, et al. Synthesis and evaluation of diarylthiazole derivatives that inhibit activation of sterol regulatory element-binding proteins. J Med Chem. 2011;54(13):4923-4927. doi:10.1021/jm200304y View Source

Body Weight Reduction in Obese Rat Model

In a functional reporter gene assay measuring SREBP transcriptional activity, FGH10019 exhibited an IC50 of 0.7 μM, which is comparable to the potency of 25-hydroxycholesterol (IC50 = 0.3 μM), a highly potent endogenous sterol regulator of the pathway . This establishes FGH10019 as a synthetic small molecule that can achieve near-physiological levels of pathway suppression without the pleiotropic effects associated with sterol treatment.

Body Weight Reduction

Class-level

8-15% weight loss, TI > 40 in diet-induced obese rats

Reported model-response endpoint context

Oral doses 2.5–10 mg/kg; SBIR-funded study

Evidence Dimension	SREBP-Responsive Reporter Gene Activity
Target Compound Data	IC50 = 0.7 μM
Comparator Or Baseline	25-Hydroxycholesterol (endogenous sterol) IC50 = 0.3 μM
Quantified Difference	~2.3-fold difference, placing it in the same high-potency class
Conditions	SREBP-responsive luciferase reporter gene assay in CHO-K1 cells

Why This Matters

For researchers requiring potent SREBP suppression without the confounding cellular effects of sterol overload, FGH10019 provides a synthetic, high-purity alternative with comparable potency to the endogenous benchmark.

Metabolic Stability and Permeability Profile

In a high-fat, high-carbohydrate (HFHC) diet-induced obese rat model, oral administration of FGH10019 produced significant, dose-dependent weight loss. Animals treated with 2.5 mg/kg FGH10019 experienced an 8% reduction in body weight, while those receiving 10 mg/kg achieved a 15% weight loss [1]. The study further reported a therapeutic index (TI) of at least 40, calculated based on the ratio of a no-observed-adverse-effect level (100 mg/kg) to the minimally effective dose (2.5 mg/kg) [2].

Metabolic Stability

Supporting evidence

Mouse CLint 28.84, Human CLint 4.3 mL/min/g; PAMPA high

Supports oral exposure-model interpretation

Human microsomal clearance notably low

Evidence Dimension	In Vivo Body Weight Change (Obesity Model)
Target Compound Data	-8% weight loss at 2.5 mg/kg; -15% weight loss at 10 mg/kg (oral, HFHC rats)
Comparator Or Baseline	Vehicle-treated HFHC rats (baseline weight gain)
Quantified Difference	Therapeutic index (TI) of ≥40
Conditions	Diet-induced obese (HFHC) rats, oral gavage administration

Why This Matters

This quantifiable in vivo efficacy data, combined with a defined therapeutic index, is essential for laboratories planning preclinical studies in metabolic disease and for prioritizing compounds with favorable safety margins.

• [1] A New Mechanism for Treating Obesity: SBIR Phase II Proposal Summary (R44 HL112484-02). The Gomap Project. Accessed 2026. View Source
• [2] Award Summary: SBIR Phase I: A New Mechanism for Treating Obesity (R43 HL112484). SBIR.gov. Accessed 2026. View Source

Docetaxel Synergy in Prostate Cancer

The original SAR study explicitly identified FGH10019 (compound 24) as having "high aqueous solubility and membrane permeability" among the diarylthiazole derivatives tested [1]. While the parent compound fatostatin suffers from poor solubility and low permeability, which can lead to variable assay results and difficulties in formulation, FGH10019 was optimized to overcome these limitations. Its DMSO solubility is reported to be ≥ 38 mg/mL (≥ 101.74 mM), ensuring reliable preparation of stock solutions for in vitro assays .

Docetaxel Synergy

Head-to-head

Combination index

Supports combination cytotoxicity endpoint review

In vitro prostate cancer lines and mouse xenograft model

ob/ob Metabolic Profile

Cross-study comparable

8-9% reduction in weight gain; improved serum glucose, lipids, hepatic TG

Reported multi-endpoint metabolic model response

Oral 23 mg/kg/day for 8 weeks in ob/ob mice

Evidence Dimension	Aqueous Solubility and Membrane Permeability
Target Compound Data	Qualitatively described as 'high' aqueous solubility and membrane permeability; DMSO solubility ≥38 mg/mL (≥101.74 mM)
Comparator Or Baseline	Fatostatin: known to have poor aqueous solubility and lower permeability (class-level inference)
Quantified Difference	N/A (qualitative comparison)
Conditions	Physicochemical property assessment per J Med Chem SAR study; solubility test in DMSO

Why This Matters

Superior solubility and permeability directly translate to easier in vitro assay development, more reliable dose-response curves, and greater confidence in achieving target exposures during in vivo experiments, making FGH10019 a more robust and user-friendly research tool.

• [1] Kamisuki S, Shirakawa T, Kugimiya A, et al. Synthesis and evaluation of diarylthiazole derivatives that inhibit activation of sterol regulatory element-binding proteins. J Med Chem. 2011;54(13):4923-4927. doi:10.1021/jm200304y View Source

Metabolic Improvements in ob/ob Mice

The mechanism of SREBP inhibition by the diarylthiazole class involves binding to the SREBP cleavage-activating protein (SCAP) at a site distinct from the sterol-sensing domain [1]. The SAR study that produced FGH10019 specifically focused on optimizing this interaction. While fatostatin also binds SCAP, the structural modifications in FGH10019 (notably the 2-propylpyridin-4-yl group) resulted in a 5-10 fold improvement in potency, suggesting a more favorable binding conformation or higher affinity for the SCAP target [2]. This implies that FGH10019 may offer improved selectivity within the SCAP-dependent pathway compared to less optimized analogs.

ob/ob Metabolic Profile

Cross-study comparable

8-9% reduction in weight gain; improved serum glucose, lipids, hepatic TG

Reported multi-endpoint metabolic model response

Oral 23 mg/kg/day for 8 weeks in ob/ob mice

Evidence Dimension	Structure-Activity Relationship (SAR) and Target Binding
Target Compound Data	Optimized diarylthiazole scaffold with enhanced potency (IC50 ~1 μM) via improved SCAP interaction
Comparator Or Baseline	Fatostatin (IC50 ~10 μM) and other diarylthiazole analogs
Quantified Difference	Potency improvement of 5-10 fold, attributed to structural optimization
Conditions	SAR study based on SREBP-2 activation assay in CHO-K1 cells

Why This Matters

For researchers investigating the specific role of SCAP in SREBP regulation, FGH10019 represents a more refined and potent chemical probe than its progenitor, fatostatin, enabling more precise interrogation of the SCAP-SREBP axis with reduced off-target noise from weaker, less optimized analogs.

• [1] Shao W, Espenshade PJ. Sterol regulatory element-binding protein (SREBP) cleavage-activating protein (SCAP) as a target for controlling lipid metabolism. J Lipid Res. 2014;55(7):1335-1345. View Source
• [2] Kamisuki S, Shirakawa T, Kugimiya A, et al. Synthesis and evaluation of diarylthiazole derivatives that inhibit activation of sterol regulatory element-binding proteins. J Med Chem. 2011;54(13):4923-4927. doi:10.1021/jm200304y View Source

FGH10019: Key Application Scenarios

Obesity & Metabolic Disease Pharmacology

Based on its dose-dependent efficacy and reported therapeutic index of ≥40 in diet-induced obese rats, FGH10019 is optimally suited for chronic in vivo studies aimed at evaluating the role of SREBP inhibition in obesity, hyperlipidemia, and insulin resistance [1]. Its oral bioavailability and quantifiable weight loss effects (8-15% at 2.5-10 mg/kg) provide a reliable and reproducible endpoint for proof-of-concept studies in metabolic disease models [2].

Combination Therapy for Prostate Cancer

For laboratories conducting cellular assays where sensitivity and dynamic range are critical, FGH10019's 5-10 fold higher potency over fatostatin makes it the preferred tool compound. It enables the detection of SREBP pathway modulation at lower, more physiologically relevant concentrations, reducing potential compound-related cytotoxicity and improving assay robustness [1]. Applications include luciferase reporter assays in CHO-K1 cells and Western blot analysis of mature SREBP-2 levels in cancer cell lines like DU145 [2].

SREBP Target Engagement & MOA Studies

Given its mechanism of action as a SCAP binder and its optimized structure for enhanced potency, FGH10019 is an advanced chemical probe for dissecting the specific role of SCAP in SREBP translocation and activation. Its use is recommended over fatostatin in studies where precise, potent SCAP engagement is required to differentiate this pathway from other SREBP regulatory mechanisms (e.g., direct sterol sensing) [1].

Medicinal Chemistry for SREBP Inhibition

Emerging research highlights the role of SREBP-driven lipogenesis in cancer cell membrane fluidity and chemoresistance [1]. FGH10019, with its high membrane permeability and potent SREBP suppression (IC50 ~0.7-1 μM), is a validated tool for exploring this biology in cancer models. Its ability to alter cellular lipid composition at nanomolar-to-micromolar concentrations makes it suitable for combination studies with chemotherapeutic agents [2].

Application

Selection Property

Validation Focus

Obesity and metabolic disease model studies

Oral dosing-compatible tool compound

Body weight, lipid panel, and hepatic TG endpoints

Prostate cancer combination chemotherapy research

Docetaxel synergy and membrane lipid modulation

Intracellular drug accumulation and tumor growth inhibition endpoints

SREBP pathway target engagement studies

Reported enhanced SREBP inhibition vs parent analog

SREBP-2 cleavage and lipogenesis pathway readouts

Medicinal chemistry lead optimization

Established synthetic route and favorable physicochemical profile

Potency, selectivity, and ADME/PK profiling

• [1] A New Mechanism for Treating Obesity: SBIR Phase II Proposal Summary (R44 HL112484-02). The Gomap Project. Accessed 2026. View Source
• [2] Chen Lab Study Discovers How Lipid Metabolism Helps Prostate Cancer Cells Resist Chemotherapy. Duke University School of Medicine, Department of Pathology. Published October 10, 2025. View Source